604-59-1

alpha-Naphthoflavone

In Stock

• CAS RN:
• 604-59-1

• Formula:
• C19H12O2

• InChI:
• InChI=1S/C19H12O2/c20-17-12-18(14-7-2-1-3-8-14)21-19-15-9-5-4-6-13(15)10-11-16(17)19/h1-12H

• InChIKey:
• VFMMPHCGEFXGIP-UHFFFAOYSA-N

• The aryl hydrocarbon receptor (AhR) is a ligand-activated transcription factor that promotes the expression of phase I and II xenobiotic chemical metabolizing enzyme genes, including the cytochrome P450 (CYP) isoforms CYP1A1 and CYP1A2.1 α-Naphthoflavone is a flavone that modulates xenobiotic metabolism at several points. It antagonizes AhR, blocking the expression of phase I and II genes at nanomolar concentrations, although it can agonize AhR at higher concentrations (10 µM). α-Naphthoflavone inhibits CYP19 (aromatase), CYP1A1, CYP1A2, and CYP1B1 (IC50s = 500, 60, 6, and 5 nM, respectively), whereas it activates CYP3A4 (Kd = 7.4 µM). Dietary α-naphthoflavone can contribute to carcinogenesis in the presence of synthetic estrogens.
  7,8-Benzoflavone analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination....

N~2~-[(2-nitrophenyl)sulfonyl]-N~2~-phenyl-N~1~-(2-phenylethyl)glycinamide

In Stock

• CAS RN:
• 5604-59-1

• Formula:
• C22H21N3O5S

• InChI:
• InChI=1S/C22H21N3O5S/c26-22(23-16-15-18-9-3-1-4-10-18)17-24(19-11-5-2-6-12-19)31(29,30)21-14-8-7-13-20(21)25(27)28/h1-14H,15-17H2,(H,23,26)

• InChIKey:
• QQYLQXXHEBKCBB-UHFFFAOYSA-N

• N~2~-[(2-nitrophenyl)sulfonyl]-N~2~-phenyl-N~1~-(2-phenylethyl)glycinamide is a useful research compound. Its molecular formula is C22H21N3O5S and its molecular weight is 439.5 g/mol. The purity is usually 95%.

2-Methyl-3H-imidazo[4,5-c]pyridine

In Stock

• CAS RN:
• 63604-59-1

• Formula:
• C7H7N3

• InChI:
• InChI=1S/C7H7N3/c1-5-9-6-2-3-8-4-7(6)10-5/h2-4H,1H3,(H,9,10)

• InChIKey:
• JWQVOMJORQXNME-UHFFFAOYSA-N

• 2-Methyl-3H-imidazo[4,5-c]pyridine is a useful research compound. Its molecular formula is C7H7N3 and its molecular weight is 133.15 g/mol. The purity is usually 95%.